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Compound of Interest

Compound Name: Ilvomec

Cat. No.: B10770092

This technical support center is designed to assist researchers, scientists, and drug
development professionals in overcoming challenges associated with the poor aqueous
solubility of ivermectin in experimental settings.

Troubleshooting Guide
Issue: Ivermectin is not dissolving in my aqueous buffer.

Cause: Ivermectin is a highly lipophilic molecule with extremely low water solubility
(approximately 0.005 mg/mL at room temperature).[1][2][3][4] It is classified as a
Biopharmaceutics Classification System (BCS) Class Il drug, meaning it has high permeability
but low solubility.[5][6]

Solutions:

e Use of Organic Solvents as a Primary Stock: Ivermectin is freely soluble in methanol and
soluble in 95% ethanol.[7] It is also soluble in organic solvents like DMSO and
dimethylformamide (DMF).[8][9] Prepare a concentrated stock solution in an appropriate
organic solvent first, and then dilute it into your aqueous buffer. Caution: High concentrations
of organic solvents can be toxic to cells and may affect experimental outcomes.

o Co-solvent Systems: The use of water-miscible organic solvents, or co-solvents, can
significantly improve the stability and solubility of ivermectin in aqueous solutions.[1][2]
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o Recommended Co-solvents: Propylene glycol, polyethylene glycol (PEG), and glycerol
formal are effective co-solvents.[1][10]

Issue: My ivermectin solution is precipitating after
dilution into an aqueous buffer.

Cause: This is a common issue when diluting a concentrated organic stock of a hydrophobic
compound into an aqueous medium. The organic solvent disperses, and the drug crashes out
of the solution as it comes into contact with the water.

Solutions:
e Optimize the Dilution Process:

o Add the ivermectin stock solution to the aqueous buffer dropwise while vortexing or stirring

vigorously.

o Warm the aqueous buffer slightly (e.g., to 37°C) before adding the ivermectin stock, as
solubility can increase with temperature.[5]

o Utilize Surfactants: Surfactants can form micelles that encapsulate ivermectin, keeping it

dispersed in an aqueous solution.[1][2][3]

o Recommended Surfactants: Polysorbate 80 (Tween 80) is a commonly used non-ionic

surfactant for solubilizing ivermectin.[1][10]

e pH Adjustment: For some formulations, adjusting the pH of the final solution to a range of 6.0

to 6.5 can improve stability.[2][3]
Frequently Asked Questions (FAQS)
Q1: What is the solubility of ivermectin in common solvents?

Al: The solubility of ivermectin varies significantly across different solvents. The following table
summarizes its solubility in various common laboratory solvents.
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Solvent Solubility Reference
Water ~0.005 mg/mL [L112][31[4]
Methanol Freely Soluble [7]

Ethanol (95%) Soluble [7]
Dimethyl Sulfoxide (DMSO) ~1 mg/mL, 250 mg/mL. (with [8][11]

sonication)

Dimethylformamide (DMF)

~3 mg/mL

[8]

1-Propanol (0.8 mass fraction

in water)

Higher solubility at elevated

temperatures

[5]

2-Propanol (0.8 mass fraction

in water)

Higher solubility at elevated

temperatures

[5]

Polyethylene Glycol 200 (PEG

Solubility increases with

[5]

200) + Water temperature

Polyethylene Glycol 400 (PEG
400) + Water

Solubility increases with

[5]

temperature

Q2: Can | prepare a stable aqueous stock solution of ivermectin?

A2: Preparing a stable, long-term aqueous stock solution of ivermectin is challenging due to its
poor water solubility and potential for hydrolysis.[12][13] It is generally recommended to
prepare fresh dilutions from an organic stock for each experiment. For longer-term storage of
aqueous formulations, the use of co-solvents and surfactants is necessary to prevent
degradation and precipitation.[1][2][3]

Q3: Are there alternative methods to enhance the aqueous solubility of ivermectin for in vitro
studies?

A3: Yes, several advanced formulation techniques can be employed to improve ivermectin's
agueous solubility and stability:

e Cyclodextrins: Ivermectin can form inclusion complexes with cyclodextrins, which have a
hydrophobic inner cavity and a hydrophilic outer surface, thereby increasing its solubility in
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water.[14]

o Nanoformulations: Encapsulating ivermectin into nanoparticles, nanoemulsions, or solid lipid
nanoparticles can improve its dispersion and bioavailability in aqueous environments.[6][15]

o Solid Dispersions: Creating a solid dispersion of ivermectin with a hydrophilic carrier can
enhance its dissolution rate.[4][5]

Experimental Protocols
Protocol 1: Preparation of an Ivermectin Stock Solution
using a Co-solvent System

This protocol is adapted from methodologies described for preparing ivermectin formulations
for research purposes.[1][10][11]

Materials:

e lvermectin powder

o Dimethyl Sulfoxide (DMSO)

e Polyethylene Glycol 300 (PEG300)

o Polysorbate 80 (Tween 80)

e Saline solution (0.9% NacCl)

Procedure:

» Weigh the desired amount of ivermectin powder.

o Dissolve the ivermectin in DMSO to create a concentrated primary stock. For example,
dissolve 10 mg of ivermectin in 100 pL of DMSO.

¢ In a separate tube, prepare the vehicle solution by mixing PEG300, Tween 80, and saline. A
common vehicle composition is 10% DMSO, 40% PEG300, 5% Tween 80, and 45% saline.
[11]
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e Slowly add the ivermectin-DMSO stock solution to the vehicle solution while continuously
vortexing.

 Visually inspect the solution for any signs of precipitation. If the solution is clear, it is ready
for further dilution into your experimental medium.

Protocol 2: Preparation of lvermectin-Cyclodextrin
Inclusion Complex

This protocol provides a general method for preparing an ivermectin-cyclodextrin complex to
enhance its aqueous solubility.[14]

Materials:

Ivermectin powder

Hydroxypropyl-B-cyclodextrin (HP-3-CD)

Purified water

Ethanol

Procedure:

Prepare a solution of HP-3-CD in a mixture of water and a co-solvent like ethanol.[14]
e Dissolve ivermectin in a minimal amount of ethanol.
¢ Slowly add the ivermectin solution to the HP-3-CD solution while stirring continuously.

» Continue to stir the mixture at a controlled temperature (e.g., 18-60°C) for an extended
period (e.g., 72 hours) to facilitate the formation of the inclusion complex.[14]

e The resulting solution, containing the ivermectin-cyclodextrin complex, can then be filtered
and further diluted in aqueous buffers.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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